(1R,3S,5Z)-5-[(2E)-2-[(1R,7Ar)-1-[(2R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24?,25?,26+,27-/m1/s1
• InChI Key: NQHWMFGCRBTMOO-KJLYFKKZSA-N
• Canonical SMILES: CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Isomeric SMILES: C[C@H](CCC(C1CC1)O)[C@H]2CCC\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• Molecular Formula: C27H42O3
• DSSTOX Substance ID: DTXSID30856153
• Molecular Weight: 414.6 g/mol
• CAS RN: 129831-99-8

Description

MC 976 is a derivative of Vitamin D3, known for its significant biological activities. It has a molecular formula of C27H42O3 and a molecular weight of 414.63 g/mol . This compound is primarily used in scientific research and has shown potential in various therapeutic areas, including neurodegenerative diseases and cancer .

Scientific Research Applications

MC 976 has a wide range of scientific research applications:

Chemistry: It is used to study the metabolic pathways of Vitamin D3 derivatives and their biological activities.

Biology: The compound is employed in cellular models to investigate its effects on cell metabolism and function.

Medicine: MC 976 has shown potential in cancer research, particularly in the development of antibody-drug conjugates for targeted cancer therapy.

Industry: While its industrial applications are limited, MC 976 is used in the production of research chemicals and reagents.

Mechanism of Action

MC 976 exerts its effects primarily through the activation of Vitamin D receptors. It binds to these receptors, modulating the expression of various genes involved in cell growth, differentiation, and apoptosis . The compound also interacts with specific molecular targets, such as the PD-L1 and AXL pathways, enhancing its potential as a therapeutic agent in cancer treatment .

Preparation Methods

MC 976 can be synthesized through several routes. One common method involves the cyclopropane ring-containing analog of 1α-hydroxyvitamin D3. The synthesis typically requires specific reaction conditions, including the use of hepatocyte cell models to identify 24-oxidized metabolites .

Chemical Reactions Analysis

MC 976 undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves the conversion of the cyclopropane ring to 24-oxidized metabolites.

Substitution: The compound can participate in substitution reactions, particularly involving the hydroxyl groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions are typically oxidized or reduced derivatives of MC 976 .

Comparison with Similar Compounds

MC 976 is unique due to its specific structure and biological activity. Similar compounds include:

Calcipotriol: Another Vitamin D3 derivative used in the treatment of psoriasis.

Paricalcitol: A synthetic Vitamin D analog used to treat secondary hyperparathyroidism.

Doxercalciferol: A Vitamin D2 analog used to manage secondary hyperparathyroidism in patients with chronic kidney disease.

Compared to these compounds, MC 976 has shown distinct advantages in cancer research due to its ability to target specific molecular pathways .